Cas no 83409-16-9 (3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)
![3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/83409-16-9x500.png)
83409-16-9 structure
Product name:3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 3-[2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
- BRN 4618610
- Piperazine, 1-(4-methylphenyl)-4-((4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)acetyl)-
- 83409-16-9
- DTXSID40232343
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- Inchi: InChI=1S/C30H32N4O5/c1-20-9-11-22(12-10-20)32-13-15-33(16-14-32)27(35)19-34-29(31-24-8-6-5-7-23(24)30(34)36)21-17-25(37-2)28(39-4)26(18-21)38-3/h5-12,17-18H,13-16,19H2,1-4H3
- InChI Key: MEVUIBAKPBKDOF-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC
Computed Properties
- Exact Mass: 528.23727013g/mol
- Monoisotopic Mass: 528.23727013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 869
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 83.9Ų
3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Related Literature
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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